Cas no 873093-57-3 (Cyclopropanenonanoic acid, 2-heptyl-)
873093-57-3 structure
Product Name:Cyclopropanenonanoic acid, 2-heptyl-
CAS No:873093-57-3
MF:C19H36O2
MW:296.487946510315
CID:1874562
PubChem ID:71413147
Update Time:2025-04-21
Cyclopropanenonanoic acid, 2-heptyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanenonanoic acid, 2-heptyl-
- 9-(2-heptylcyclopropyl)nonanoic acid
- 873093-57-3
- DTXSID10832677
-
- Inchi: 1S/C19H36O2/c1-2-3-4-7-10-13-17-16-18(17)14-11-8-5-6-9-12-15-19(20)21/h17-18H,2-16H2,1H3,(H,20,21)
- InChI Key: PGAPGFUBUHRBSA-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCC1CC1CCCCCCC)=O
Computed Properties
- Exact Mass: 296.271530387Da
- Monoisotopic Mass: 296.271530387Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 15
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 37.3Ų
Cyclopropanenonanoic acid, 2-heptyl- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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